Cas no 7429-44-9 (α-Methoxycyclohexanone)

• Product Name: α-Methoxycyclohexanone
• CAS No: 7429-44-9
• Molecular Formula: C₇H₁₂O₂
• Molecular Weight: 128.1690
• MDL: MFCD00009610
• CID: 830068
• PubChem ID: 87573132

α-Methoxycyclohexanone Properties

Names and Identifiers

• 2-Methoxycyclohexanone
• Cyclohexanone, 2-methoxy-
• 2-methoxycyclohexan-1-one
• JYJURPHZXCLFDX-UHFFFAOYSA-N
• methoxycyclohexanone
• 2-Methoxy-cyclohexanone
• 2-methoxy-1-cyclohexanone
• (+)-2-methoxycyclohexanone
• (RS)-2-methoxycyclohexanone
• racemic 2-methoxycyclohexanone
• 2-METHOXY CYCLOHEXANONE
• (+/-)-2-methoxycyclohexanone

• MDL： MFCD00009610
• InChIKey： JYJURPHZXCLFDX-UHFFFAOYSA-N
• Inchi： 1S/C7H12O2/c1-9-7-5-3-2-4-6(7)8/h7H,2-5H2,1H3
• SMILES： O(C([H])([H])[H])C1([H])C(C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 128.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 9
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: n20/D 1.455(lit.)
• Boiling Point: 88°C/35.3mmHg
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 1.02 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones